Cas no 2171779-51-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171779-51-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6089654
• PubChem ID: 165958056
• Update Time: 2025-06-13

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}oxolane-2-carboxylic acid
• EN300-1549813
• 2171779-51-2

• Inchi： 1S/C26H30N2O6/c1-2-7-22(24(29)27-14-16-12-13-33-23(16)25(30)31)28-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： DXAXZDLLYGHCIP-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171779-51-2)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171779-51-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique oxolane (tetrahydrofuran) ring coupled with a pentanamidomethyl side chain, making it a valuable building block for designing peptidomimetics and drug delivery systems. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical research.

In recent years, the demand for custom peptide synthesis has surged due to advancements in cancer immunotherapy, antiviral therapeutics, and precision medicine. Researchers frequently search for "Fmoc-amino acid derivatives" or "non-natural amino acids for peptide design" to enhance protease resistance or improve bioavailability. The structural flexibility of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid allows its integration into cyclic peptides, a hot topic in GPCR-targeted drug discovery.

The compound’s CAS No. 2171779-51-2 is often cross-referenced in patents related to macrocyclic compounds and peptide-based inhibitors. Its carboxylic acid moiety enables further functionalization via amide coupling or esterification, aligning with trends in click chemistry and biomaterial engineering. Analytical techniques like HPLC and mass spectrometry are essential for verifying its purity, a common query among quality control specialists.

From an SEO perspective, this compound intersects with high-traffic keywords such as "Fmoc-protected building blocks," "peptide modification strategies," and "CAS 2171779-51-2 applications." Its relevance to ADC (antibody-drug conjugate) development further boosts its visibility, as ADCs represent a fast-growing oncology sector. The oxolane ring also attracts interest in carbohydrate mimicry, a niche yet expanding field in glycobiology.

Environmental and regulatory considerations are increasingly prominent in chemical sourcing. Suppliers emphasizing green chemistry principles for synthesizing 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid gain traction, as researchers prioritize sustainable reagents. FAQs like "stability of Fmoc derivatives under microwave-assisted synthesis" reflect evolving lab practices. This compound’s role in high-throughput screening libraries further cements its industrial importance.

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171779-51-2) exemplifies innovation at the intersection of organic chemistry and biotechnology. Its multifaceted applications—from drug design to material science—ensure enduring relevance in both academic and industrial settings, supported by robust synthetic protocols and analytical validation.